BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Profile and the Importance «

Author: BenchChem Technical Support Team. Date: April 2

‘ Compound of Interest

Compound Name: (-)-Pyraclofos
CAS No.: 1374255-23-8
Cat. No.: B12726557

Get Quote

Pyraclofos contains a phosphorus-sulfur (P=S) bond, a pyrazole heterocyclic ring, and a chlorophenyl group[3]. The presence of an asymmetrically si

The stereochemistry at this phosphorus center dictates the molecule's spatial orientation when interacting with biological macromolecules, leading to

The Bioactivation Pathway: Cytochrome P450-Mediated Oxidative Desulfuration

A critical misconception in organothiophosphate evaluation is assuming the parent compound is the primary toxicant. (-)-Pyraclofos is, in fact, a pro-i
enzyme.

Causality of Activation: Upon ingestion or contact, the lipophilic (-)-pyraclofos penetrates the insect cuticle and reaches tissues rich in Cytochrome P
catalyze an oxidative desulfuration reaction, replacing the sulfur atom with oxygen to form (-)-pyraclofos-oxon (P=0)[3]. The oxon is highly electroph
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enzyme's active site.

Cytochrome P450-mediated bioactivation of (-)-pyraclofos to its active oxon form.

Target Site Interaction: Irreversible Acetylcholinesterase (AChE) Inhibition

The definitive mechanism of action for (-)-pyraclofos-oxon is the disruption of the insect nervous system via the inhibition of acetylcholinesterase (A(
acetylcholine (ACh) into acetate and choline.

Mechanism of Inhibition: The (-)-pyraclofos-oxon acts as a hemisubstrate. It binds to the catalytic triad of AChE, specifically phosphorylating the hyd
ACh hydrolysis, the dephosphorylation of the enzyme is extremely slow—effectively rendering the inhibition irreversible[3].

Physiological Consequence: This blockade causes a massive accumulation of acetylcholine in the synaptic cleft[5]. The postsynaptic receptors are cc
the insect[5].
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Disruption of cholinergic synaptic transmission by (-)-pyraclofos-oxon.

Enantioselective Toxicity: The Superiority of the (-)-Enantiomer

The spatial configuration of the (-)-enantiomer allows for optimal alignment within the narrow gorge of the cholinesterase active site. Research demor
evaluating related serine esterases revealed that (-)-pyraclofos is approximately 15 times more potent in its inhibitory capacity than its (+)-counterpa
true kinetic potential of the active isomer.

Table 1: Comparative Enantioselective Properties of Pyraclofos

Property | Metric (-)-Pyraclofos (+)-Pyraclofos

Optical Rotation Levorotatory (-) Dextrorotatory (+)
Cholinesterase Inhibition Potency High (Primary active isomer) Low (~15x less potent)[2]
Agquatic Toxicity (D. magna LC50) Lower toxicity[2] Higher toxicity (~6x more)[2]
Metabolic Activation Requirement Yes (Requires P450) Yes (Requires P450)

Note: The inverse relationship between in vitro enzyme inhibition and in vivo aquatic toxicity highlights the complex toxicokinetics (e.g., differential me

Field-Proven Experimental Protocols

To validate the mechanism of action of (-)-pyraclofos, researchers must utilize self-validating assay systems. The following protocols are designed tc

Protocol A: In Vitro AChE Inhibition Kinetics (Modified Ellman’s Assay)

Purpose: To quantify the direct inhibitory potency (IC50) of (-)-pyraclofos-oxon on insect AChE. Causality Check: We utilize insect head homogenate
the oxon form (synthesized or metabolically generated beforehand), as the parent thiono form will yield artificially low inhibition rates in a cell-free ass

« Enzyme Preparation: Decapitate susceptible insects (e.g., Musca domestica) and homogenize heads in 0.1 M sodium phosphate buffer (pH 7.4) cc
mins at 4°C. Collect the supernatant.

« Inhibitor Incubation: In a 96-well microplate, add 10 pL of varying concentrations of (-)-pyraclofos-oxon (dissolved in acetone, final solvent concen

+ Time-Dependent Phosphorylation: Incubate the mixture at 25°C for exactly 15 minutes. Scientific Rationale: Organophosphate inhibition is time-de|
equilibrium.

* Substrate Addition: Add 100 pL of a reaction mixture containing 0.5 mM acetylthiocholine iodide (ATCh) and 0.3 mM 5,5'-dithiobis(2-nitrobenzoic ac
« Kinetic Measurement: Measure the increase in absorbance at 412 nm continuously for 5 minutes using a microplate reader. The rate of color forme

« Data Analysis: Plot residual activity versus logJinhibitor] to calculate the precise IC50 value.
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Protocol B: Cytochrome P450-Mediated Bioactivation Assay

Purpose: To demonstrate that (-)-pyraclofos requires P450-mediated oxidative desulfuration to become highly toxic. Causality Check: By running pal
definitively links P450 activity to the generation of the toxic oxon metabolite.

+ Microsome Isolation: Dissect insect midguts and homogenize in a buffer containing DTT and protease inhibitors. Perform differential centrifugation,
» Reaction Setup: Combine insect microsomes, 1 mM (-)-pyraclofos (parent P=S form), and an NADPH-regenerating system (NADP+, glucose-6-pt
 Incubation & Arrest: Incubate at 30°C for 30 minutes. Stop the reaction by adding an equal volume of ice-cold acetonitrile.

« Validation: Centrifuge to precipitate proteins. Analyze the supernatant via LC-MS/MS to quantify the depletion of (-)-pyraclofos and the formation ¢

« Biological Confirmation: Apply the resulting supernatant to the Ellman's Assay (Protocol A). The NADPH-treated samples will show significantly higl
causal factor for neurotoxicity.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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